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Compound of Interest

Compound Name: Lucifer Yellow Cadaverine

Cat. No.: B124164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Lucifer Yellow Cadaverine is a highly water-soluble, low-cytotoxicity fluorescent dye

renowned for its versatility as a biological tracer. Its utility spans multiple domains of cell

biology, from neuroanatomical tracing to the assessment of intercellular communication and

endocytic pathways. This guide provides an in-depth examination of its core mechanisms of

action, supported by quantitative data, detailed experimental protocols, and process

visualizations.

The dye's functionality is primarily derived from two key features: its molecular size and charge,

which render it membrane-impermeant, and a terminal cadaverine group. This primary amine

group is crucial for its use as a "fixable" tracer, allowing it to be covalently cross-linked to

surrounding biomolecules by aldehyde-based fixatives, thereby locking the fluorescent signal

within the cell for subsequent analysis.

Core Properties and Quantitative Data
The foundational properties of Lucifer Yellow derivatives are summarized below. These values

are critical for designing experiments, selecting appropriate optical filters, and interpreting

results.
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Property Value Reference(s)

Molecular Weight 534 g/mol (Dipotassium salt) [1]

Excitation Maximum (λex) ~428 nm [1][2][3]

Emission Maximum (λem) ~536 nm [1][2][3]

Form Yellow solid [1][3]

Solubility High in water [2][4]

Cell Permeability Impermeant [1][3]

Mechanism 1: Fixable Intracellular and Neuronal
Tracer
The most prominent application of Lucifer Yellow Cadaverine is as a high-fidelity neuronal

tracer. When introduced into a single cell, typically via microinjection or electroporation, it

diffuses throughout the cytoplasm, filling the entire cell body, including fine dendritic and axonal

processes. Because it cannot cross the intact cell membrane, it provides a complete and

detailed morphological map of the injected neuron. The cadaverine moiety's primary amine

allows for covalent linkage to intracellular proteins during aldehyde fixation (e.g., with

formaldehyde or glutaraldehyde), ensuring the dye is retained for detailed and prolonged

microscopic analysis.[1][4][5]
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Workflow: Neuronal Filling and Fixation
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Mechanism: Gap Junction Dye Transfer
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Pathway: Endocytic Trafficking
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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